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Compound of Interest

Compound Name:
2-(4-Methoxybenzyl)isothiazolidine

1,1-dioxide

Cat. No.: B137707 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the structure elucidation of 2-(4-
methoxybenzyl)isothiazolidine 1,1-dioxide. The document details the probable synthetic

route, outlines detailed experimental protocols for its characterization, and presents a thorough

analysis of its spectroscopic data. This guide is intended to serve as a valuable resource for

researchers in medicinal chemistry and drug development.

Chemical Structure and Synthesis
The structure of 2-(4-methoxybenzyl)isothiazolidine 1,1-dioxide consists of a saturated five-

membered sultam ring, known as an isothiazolidine 1,1-dioxide, which is N-substituted with a 4-

methoxybenzyl group. The synthesis of N-substituted isothiazolidine 1,1-dioxides is commonly

achieved through an aza-Michael addition of a primary amine to an activated vinyl sulfone

derivative. In this case, the likely synthetic pathway involves the reaction of 4-

methoxybenzylamine with divinyl sulfone or a related vinyl sulfonamide precursor.
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Caption: Proposed synthesis of 2-(4-Methoxybenzyl)isothiazolidine 1,1-dioxide.

Experimental Protocols
This section provides detailed methodologies for the synthesis and spectroscopic

characterization of 2-(4-methoxybenzyl)isothiazolidine 1,1-dioxide.

Synthesis via Aza-Michael Addition
Objective: To synthesize 2-(4-methoxybenzyl)isothiazolidine 1,1-dioxide.

Materials:

4-methoxybenzylamine

Divinyl sulfone

Methanol (anhydrous)

Triethylamine (Et₃N)

Diethyl ether

Silica gel for column chromatography

Ethyl acetate and hexane (for chromatography)
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Procedure:

In a round-bottom flask, dissolve 4-methoxybenzylamine (1.0 eq) in anhydrous methanol

under a nitrogen atmosphere.

Add triethylamine (1.2 eq) to the solution and stir for 10 minutes at room temperature.

Slowly add a solution of divinyl sulfone (1.1 eq) in anhydrous methanol to the reaction

mixture.

Stir the reaction mixture at room temperature for 24 hours. Monitor the reaction progress by

thin-layer chromatography (TLC).

Upon completion, concentrate the reaction mixture under reduced pressure.

Purify the crude product by silica gel column chromatography using a gradient of ethyl

acetate in hexane as the eluent.

Combine the fractions containing the desired product and evaporate the solvent to yield 2-(4-
methoxybenzyl)isothiazolidine 1,1-dioxide as a solid.

Further purify the product by recrystallization from a suitable solvent system (e.g., ethyl

acetate/hexane).
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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